Cas no 681427-55-4 (Benzene, 2-(3-butenyl)-1-ethynyl-4-methoxy-)

• Product Name: Benzene, 2-(3-butenyl)-1-ethynyl-4-methoxy-
• CAS No: 681427-55-4
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 1725393
• Update Time: 2024-11-27

Benzene, 2-(3-butenyl)-1-ethynyl-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(3-butenyl)-1-ethynyl-4-methoxy-
• Benzene, 2-(3-buten-1-yl)-1-ethynyl-4-methoxy-

• Inchi： 1S/C13H14O/c1-4-6-7-12-10-13(14-3)9-8-11(12)5-2/h2,4,8-10H,1,6-7H2,3H3
• InChI Key： VEMVHMVJOUDAAM-UHFFFAOYSA-N
• SMILES： C1(C#C)=CC=C(OC)C=C1CCC=C

Computed Properties

• Exact Mass: 186.10452

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 274.9±35.0 °C(Predicted)
• PSA: 9.23